Cas no 1361695-43-3 (3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol)

• Product Name: 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol
• CAS No: 1361695-43-3
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4923120
• Update Time: 2025-06-12

3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-8-2-1-3-9(14)11(8)10-7(6-17)4-5-16-12(10)15/h1-5,17H,6H2
• InChI Key： IDTJUIWYDHBBPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC=CC=1CO)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1

Additional information on 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol

Comprehensive Overview of 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol (CAS No. 1361695-43-3)

3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol (CAS No. 1361695-43-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique dichlorophenyl and fluoropyridine moieties, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The presence of the methanol group further enhances its solubility, making it a promising candidate for formulation development.

In recent years, the demand for fluorinated compounds like 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol has surged, driven by their stability and metabolic resistance. This aligns with the growing interest in sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives. The compound's CAS No. 1361695-43-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its applications extend to catalysis and intermediate synthesis, where its reactivity is leveraged for complex molecular transformations.

The synthesis of 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are optimized for yield and purity, addressing the need for high-performance intermediates in research. Analytical techniques such as NMR spectroscopy and HPLC are critical for characterizing this compound, ensuring compliance with pharmaceutical standards. Its logP and pKa values are also studied to predict bioavailability, a key consideration in drug design.

From a commercial perspective, CAS No. 1361695-43-3 is supplied by specialized chemical manufacturers catering to R&D laboratories and contract research organizations. The compound's pricing and availability are influenced by factors like raw material costs and regulatory compliance. Notably, its patent landscape is evolving, with several applications filed for derivatives and analogs. This underscores its potential in intellectual property-driven markets, particularly in oncology and central nervous system therapeutics.

Environmental and safety profiles of 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol are rigorously evaluated, adhering to REACH and OSHA guidelines. Its biodegradability and ecotoxicity data are essential for industrial scaling, aligning with the global push for responsible chemical management. As the scientific community continues to explore its applications, this compound remains a subject of peer-reviewed studies and conference presentations, solidifying its position in modern chemistry.

In conclusion, 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-methanol (CAS No. 1361695-43-3) exemplifies the intersection of innovation and practical utility. Its multifaceted properties make it a valuable asset in both academic and industrial settings, while its alignment with trending research themes ensures sustained interest. For researchers and manufacturers alike, this compound represents a compelling case study in the advancement of specialty chemicals.